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Compound of Interest

Compound Name: 1-(2-Bromoethyl)adamantane

Cat. No.: B1332215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,

synthesis, and key properties of 1-(2-bromoethyl)adamantane (CAS No. 773-37-5), a

valuable building block in pharmaceutical and materials science research. Its rigid, lipophilic

adamantane core makes it a sought-after intermediate in the development of novel

therapeutics and advanced polymers.

Commercial Availability and Suppliers
1-(2-Bromoethyl)adamantane is readily available from a range of chemical suppliers, catering

to both research and bulk quantity requirements. Purity levels are typically high, ensuring

reproducibility in experimental settings. Below is a summary of representative suppliers and

their product specifications. Pricing is generally available upon request.
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Supplier Purity
Product Code/CAS
No.

Additional
Information

Sigma-Aldrich
95% (from Life

Chemicals Inc.)
LIF372153111 Solid form.[1]

97% (from BLD

Pharmatech)
BL3H160C1C3C

Solid form, stored at

room temperature.[2]

Clearsynth High Quality CS-M-47109
Certificate of Analysis

provided.[3]

ChemicalBook
≥98% (from

ChemScene)
CS-W001642 Stored at 4°C.[4]

99% (from Career

Henan Chemical Co.)
773-37-5

Finetech Industry

Limited
High Quality FT-0774909

Custom synthesis and

bulk quantities

available.[5]

Physicochemical Properties
Property Value

Molecular Formula C₁₂H₁₉Br

Molecular Weight 243.18 g/mol

Appearance White to off-white crystalline powder

Melting Point 68-72°C

Boiling Point 116-126°C at 3 Torr

Solubility
Insoluble in water; Soluble in DMSO, THF,

dichloromethane, ether, and chloroform.

Storage
Sealed in a dry environment at room

temperature or refrigerated (2-8°C).
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Synthesis of 1-(2-Bromoethyl)adamantane
The most direct and commonly cited laboratory-scale synthesis of 1-(2-
bromoethyl)adamantane involves the bromination of 2-(adamantan-1-yl)ethanol.

Synthetic Pathway Overview
The synthesis is a two-step process starting from the commercially available 1-

adamantaneacetic acid. The first step is the reduction of the carboxylic acid to the

corresponding alcohol, 2-(1-adamantyl)ethanol. The second step is the substitution of the

hydroxyl group with a bromine atom.

1-Adamantaneacetic Acid

2-(1-Adamantyl)ethanol

Reduction
(e.g., LiAlH4)

1-(2-Bromoethyl)adamantane

Bromination
(HBr/H2SO4 or PBr3)

Click to download full resolution via product page

Caption: Synthesis pathway of 1-(2-Bromoethyl)adamantane.

Experimental Protocols
Step 1: Synthesis of 2-(1-Adamantyl)ethanol (Precursor)

While various reducing agents can be employed, the following protocol describes a general

procedure for the reduction of 1-adamantaneacetic acid.

Materials:
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1-Adamantaneacetic acid

Lithium aluminum hydride (LiAlH₄) or other suitable reducing agent

Anhydrous diethyl ether or tetrahydrofuran (THF)

Sulfuric acid (dilute)

Sodium sulfate (anhydrous)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), a

solution of 1-adamantaneacetic acid in anhydrous ether or THF is added dropwise to a

stirred suspension of lithium aluminum hydride in the same solvent at 0°C (ice bath).

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then refluxed for several hours until the reaction is complete (monitored by TLC).

The reaction is carefully quenched by the sequential dropwise addition of water, followed by

a 15% sodium hydroxide solution, and then water again, while cooling in an ice bath.

The resulting precipitate is filtered off and washed with ether.

The combined organic filtrates are washed with dilute sulfuric acid and then with brine, dried

over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure

to yield crude 2-(1-adamantyl)ethanol, which can be purified by recrystallization or

chromatography.

Step 2: Synthesis of 1-(2-Bromoethyl)adamantane

The following protocol is based on the bromination of 2-(adamantan-1-yl)ethanol using

hydrobromic acid and sulfuric acid.[3]

Materials:

2-(Adamantan-1-yl)ethanol (0.06 mol, 10.82 g)
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Hydrobromic acid (48%, 26.2 g)

Concentrated sulfuric acid (10.82 g)

Diethyl ether

Sodium carbonate solution (10% w/v)

Magnesium sulfate (anhydrous)

Aqueous ethanol for recrystallization

Procedure:

A mixture of 2-(adamantan-1-yl)ethanol, 48% hydrobromic acid, and concentrated sulfuric

acid is stirred and heated under reflux for 6 hours.

After cooling to room temperature, 60 mL of water is added to the reaction mixture, and it is

shaken.

The organic layer is separated and the aqueous layer is extracted three times with 100 mL

portions of diethyl ether.

The combined organic extracts are washed once with 20 mL of water, followed by one wash

with 20 mL of 10% sodium carbonate solution.

The ether solution is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated under reduced pressure.

The resulting solid is recrystallized from aqueous ethanol to yield 1-(2-
bromoethyl)adamantane as white plates with a melting point of 71-72°C.[3]
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Reaction Setup

Workup

Purification

Combine 2-(adamantan-1-yl)ethanol,
HBr, and H2SO4

Stir and reflux for 6 hours

Cool and add water

Separate organic layer

Extract aqueous layer with ether (3x)

Combine organic extracts

Wash with water and Na2CO3 solution

Dry with MgSO4

Evaporate solvent

Recrystallize from aqueous ethanol

1-(2-Bromoethyl)adamantane (product)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1-(2-Bromoethyl)adamantane.
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Applications in Research and Drug Development
1-(2-Bromoethyl)adamantane serves as a crucial intermediate in the synthesis of a variety of

biologically active molecules. The adamantane moiety is known to enhance the lipophilicity of

compounds, which can improve their pharmacokinetic properties, such as membrane

permeability and metabolic stability. It is particularly utilized in the diastereoselective

preparation of substituted [(adamantanyl)ethyl]phenylpiperidines, which have shown potential

in various therapeutic areas. Furthermore, its unique structural properties are leveraged in

materials science for the creation of high-performance polymers.

This guide provides a foundational understanding of 1-(2-bromoethyl)adamantane for

researchers and professionals. For specific applications, further optimization of synthetic

protocols and characterization may be necessary. Always consult the relevant Safety Data

Sheet (SDS) before handling this or any chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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